Cas no 1613588-28-5 ((4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one)

• Product Name: (4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one
• CAS No: 1613588-28-5
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 5181097
• Update Time: 2025-05-19

(4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one

• Inchi： 1S/C5H9NO3/c1-3-4(2-7)6-5(8)9-3/h3-4,7H,2H2,1H3,(H,6,8)/t3-,4+/m0/s1
• InChI Key： DSKKPLSYZLTKBE-IUYQGCFVSA-N
• SMILES： O1[C@@H](C)[C@@H](CO)NC1=O

Additional information on (4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one

Chemical Profile of (4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one (CAS No. 1613588-28-5)

(4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique oxazolidinone scaffold. This compound, identified by its CAS number 1613588-28-5, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The stereochemistry defined by the (4R,5S) configuration plays a crucial role in determining its biological activity and interaction with biological targets.

The oxazolidinone ring system is a privileged structure in medicinal chemistry, known for its ability to mimic the binding pockets of enzymes and receptors. The presence of both hydroxymethyl and methyl substituents on the oxazolidinone core enhances the compound's versatility, allowing for diverse functionalization and derivatization strategies. These features make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The compound (4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and metabolic disorders. Preliminary studies suggest that this compound exhibits promising pharmacological properties, making it a valuable asset in the quest for new drug candidates.

The stereochemical purity of (4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one is critical for its biological efficacy. The (4R,5S) configuration ensures optimal binding affinity and selectivity to target proteins. Advances in chiral synthesis techniques have enabled the scalable production of this enantiomerically pure form, facilitating further preclinical and clinical evaluations. These synthetic advancements are crucial for translating laboratory findings into viable therapeutic options.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug molecules. The oxazolidinone core can be modified through various chemical reactions, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, introduction of additional functional groups can enhance solubility, bioavailability, and metabolic stability. Such modifications are essential for optimizing drug-like characteristics and improving therapeutic outcomes.

The growing interest in (4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one is also driven by its role in exploring novel synthetic methodologies. The oxazolidinone scaffold provides a versatile platform for developing new synthetic routes that can be applied to other biologically active compounds. Researchers are increasingly leveraging this scaffold to discover innovative ways to construct complex molecules with enhanced therapeutic potential.

In conclusion, the compound (4R,5S)-4-(Hydroxymethyl)-5-methyloxazolidin-2-one (CAS No. 1613588-28-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, stereochemical purity, and potential applications in drug development make it a compelling subject of study. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play a pivotal role in the next generation of medicinal chemistry innovations.